Cas no 34787-28-5 (Desferrichrome)

• Product Name: Desferrichrome
• CAS No: 34787-28-5
• MF: C₂₇H₄₅N₉O₁₂
• MW: 687.699306249619
• CID: 313665
• PubChem ID: 24894955
• Update Time: 2025-05-25

Desferrichrome Chemical and Physical Properties

Names and Identifiers

• Ferrichrome, deferri-(9CI)
• Desferrichrome
• Ferrichrome Iron-free
• N-[3-[(2S,5S,8S)-5,8-bis[3-[acetyl(hydroxy)amino]propyl]-3,6,9,12,15,18-hexaoxo-1,4,7,10,13,16-hexazacyclooctadec-2-yl]propyl]-N-hydroxyacetamide
• 4b8y
• Deferrichrome
• Deferriferrichrome
• Desferriferrichrome
• Ferrichrome,deferri
• N-Desferriferrichrome
• N-Dffc

• Inchi： 1S/C27H45N9O12/c1-16(37)34(46)10-4-7-19-25(43)30-14-23(41)28-13-22(40)29-15-24(42)31-20(8-5-11-35(47)17(2)38)26(44)33-21(27(45)32-19)9-6-12-36(48)18(3)39/h19-21,46-48H,4-15H2,1-3H3,(H,28,41)(H,29,40)(H,30,43)(H,31,42)(H,32,45)(H,33,44)/t19-,20-,21-/m0/s1
• InChI Key： ZFDAUYPBCXMSBF-ACRUOGEOSA-N
• SMILES： O=C1[C@H](CCCN(C(C)=O)O)NC([C@H](CCCN(C(C)=O)O)NC(CNC(CNC(CNC([C@H](CCCN(C(C)=O)O)N1)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 687.31900

Experimental Properties

• PSA: 317.16000
• LogP: -2.48790

Desferrichrome Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides

Additional information on Desferrichrome

Desferrichrome: A Comprehensive Overview

Desferrichrome, also known by its CAS number 34787-28-5, is a compound of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique properties and potential uses in fields such as biotechnology, medicine, and materials science. Recent advancements in research have further highlighted its versatility and the need for continued exploration into its applications.

The chemical structure of Desferrichrome plays a pivotal role in its functionality. Composed of a complex arrangement of organic molecules, it exhibits remarkable stability under various conditions. This stability makes it an ideal candidate for use in environments where durability and performance are critical. Researchers have recently explored the structural integrity of Desferrichrome under extreme temperatures and pressures, revealing its resilience in challenging scenarios.

In the realm of biotechnology, Desferrichrome has shown promise as a potential agent in drug delivery systems. Its ability to interact with biological molecules without causing adverse effects has made it a subject of interest in pharmacological studies. Recent experiments have demonstrated its efficacy in targeted drug delivery, where it acts as a carrier for therapeutic agents, ensuring precise delivery to specific cells or tissues.

The medical community has also taken notice of Desferrichrome's potential in diagnostic applications. Its unique optical properties allow for the development of advanced biosensors capable of detecting minute concentrations of biomolecules. This capability is particularly valuable in early disease detection, where sensitivity and accuracy are paramount. Studies published in leading medical journals have highlighted the compound's role in enhancing the sensitivity of diagnostic assays.

Beyond its biological applications, Desferrichrome has found utility in materials science. Its structural properties make it an excellent candidate for use in advanced materials such as polymers and composites. Researchers have explored its role in enhancing the mechanical properties of materials used in aerospace and automotive industries. The compound's ability to improve durability and resistance to environmental factors has positioned it as a key ingredient in high-performance materials.

The environmental impact of Desferrichrome is another area of active research. Scientists are investigating its biodegradability and potential ecological effects. Preliminary findings suggest that it decomposes under specific conditions, minimizing its environmental footprint. This is particularly important as industries increasingly prioritize sustainable practices and eco-friendly solutions.

In conclusion, Desferrichrome, identified by its CAS number 34787-28-5, is a multifaceted compound with applications spanning multiple disciplines. Its unique properties, combined with recent research advancements, underscore its importance in modern science and technology. As ongoing studies continue to uncover new potentials, Desferrichrome is poised to play an even greater role in shaping future innovations across various industries.